Cas no 4339-71-3 (1,2-Benzenediol,4-[2-(3,5-dihydroxyphenyl)ethenyl]-)
4339-71-3 structure
Product Name:1,2-Benzenediol,4-[2-(3,5-dihydroxyphenyl)ethenyl]-
1,2-Benzenediol,4-[2-(3,5-dihydroxyphenyl)ethenyl]- Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Benzenediol,4-[2-(3,5-dihydroxyphenyl)ethenyl]-
- 1,2-Benzenediol, 4-[2-(3,5-dihydroxyphenyl)ethenyl]-
- 3,3',4,5'-Tetrahydroxystilbene
- 3,3',4,5'-Stilbenetetrol(6CI,7CI,8CI)
- 3,3',4',5-Tetrahydroxystilbene
- 3,5,3',4'-Tetrahydroxystilbene
- NSC 622471
- KBioGR_000460
- 3,3',4,5'-Stilbenetetrol
- Kinome_2842
- Bio2_000400
- SMR001875127
- HMS3372C20
- KBio2_005596
- Q27164196
- KBioSS_000460
- FT-0654837
- CHEMBL1972346
- CDRPUGZCRXZLFL-UHFFFAOYSA-N
- Astringenin;trans-Piceatannol
- 4-[2-(3,5-dihydroxyphenyl)ethenyl]benzene-1,2-diol
- PICESTANNOL
- FT-0673895
- KBio3_000859
- KBio2_003028
- HMS3268E09
- HMS3656L16
- NCI60_003368
- AKOS030228081
- KBio3_000860
- MLS003171221
- DTXSID20860062
- KBio2_000460
- Bio2_000880
- NCGC00094226-11
- SY052694
-
- Inchi: 1S/C14H12O4/c15-11-5-10(6-12(16)8-11)2-1-9-3-4-13(17)14(18)7-9/h1-8,15-18H
- InChI Key: CDRPUGZCRXZLFL-UHFFFAOYSA-N
- SMILES: OC1=C(C=CC(=C1)C=CC1C=C(C=C(C=1)O)O)O
Computed Properties
- Exact Mass: 244.07356
- Monoisotopic Mass: 244.074
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 282
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 80.9A^2
Experimental Properties
- Density: 1.468
- Boiling Point: 507.3°Cat760mmHg
- Flash Point: 252.2°C
- Refractive Index: 1.8
- PSA: 80.92
1,2-Benzenediol,4-[2-(3,5-dihydroxyphenyl)ethenyl]- Related Literature
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
4339-71-3 (1,2-Benzenediol,4-[2-(3,5-dihydroxyphenyl)ethenyl]-) Related Products
- 501-36-0(Resveratrol)
- 22139-77-1(Pinosylvin)
- 102-61-4(Pinosylvin)
- 106325-86-4(cis-Piceatannol)
- 61434-67-1(cis-Resveratrol)
- 637776-83-1(5-[(E)-2-(3,4,5-Trihydroxyphenyl)ethenyl]benzene-1,2,3-triol)
- 10083-24-6(Piceatannol)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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